5-benzyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone
Overview
Description
5-benzyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone, also known as NSC 370147, is a chemical compound that has been found to have potential therapeutic applications in various diseases. This compound belongs to the pyrimidine family of compounds and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 5-benzyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone is not fully understood. However, studies have suggested that it may exert its anticancer effects by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It may also induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
Studies have shown that 5-benzyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone can affect various biochemical and physiological processes. It has been found to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling and regulation. It has also been found to inhibit the production of reactive oxygen species, which are known to cause oxidative damage to cells.
Advantages and Limitations for Lab Experiments
The advantages of using 5-benzyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone in lab experiments include its potential therapeutic applications in various diseases and its ability to inhibit the activity of topoisomerase II. However, its limitations include the lack of understanding of its mechanism of action and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the research on 5-benzyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone. These include:
1. Further investigation of its mechanism of action to determine its potential therapeutic applications in various diseases.
2. Development of analogs with improved efficacy and safety profiles.
3. Investigation of its pharmacokinetics and pharmacodynamics to determine its optimal dosage and administration route.
4. Clinical trials to determine its safety and efficacy in humans.
5. Investigation of its potential use in combination therapy with other anticancer agents.
Scientific Research Applications
5-benzyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone has been found to have potential therapeutic applications in various diseases. It has been investigated for its anticancer, antiviral, and anti-inflammatory properties. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit the replication of viruses such as HIV and hepatitis C virus. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
5-benzyl-6-hydroxy-2-methylsulfanyl-3-phenylpyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2S/c1-23-18-19-16(21)15(12-13-8-4-2-5-9-13)17(22)20(18)14-10-6-3-7-11-14/h2-11,21H,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLLRVUOAYOKSOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=C(C(=O)N1C2=CC=CC=C2)CC3=CC=CC=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(4-methoxyphenyl)vinyl]-4(3H)-quinazolinone](/img/structure/B3721893.png)
![N'-(4-hydroxy-3-methoxybenzylidene)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbohydrazide](/img/structure/B3721899.png)
![4-[4-(4-hydroxy-3,5-dimethoxybenzylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzoic acid](/img/structure/B3721931.png)
![4-[4-(4-hydroxy-3-methoxybenzylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzoic acid](/img/structure/B3721938.png)
![1,3-dimethyl-5-{[(4-methyl-1-piperazinyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B3721963.png)
![[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]cyanamide](/img/structure/B3721967.png)
![2-(1,3-benzothiazol-2-yl)-4-[1-(cyclopropylamino)ethylidene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one](/img/structure/B3721970.png)
![3-[2-(3-methyl-5-phenyl-2-thienyl)-2-oxoethylidene]-3,4-dihydro-2(1H)-quinoxalinone](/img/structure/B3721976.png)
![3-[2-(5-methyl-2-furyl)-2-oxoethylidene]-3,4-dihydro-2H-1,4-benzoxazin-2-one](/img/structure/B3721978.png)
![3-[(2-cyclopentylidenehydrazino)methylene]-1-ethyl-6-(6-oxo-1,4,5,6-tetrahydro-3-pyridazinyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B3721985.png)